Cas no 2137571-79-8 (3-Isoquinolinecarboxylic acid, 1-bromo-6-(dimethylamino)-)

3-Isoquinolinecarboxylic acid, 1-bromo-6-(dimethylamino)-, is a brominated isoquinoline derivative featuring a dimethylamino substituent at the 6-position and a carboxylic acid functional group at the 3-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of more complex heterocyclic systems. The presence of both electron-donating (dimethylamino) and electron-withdrawing (bromo, carboxylic acid) groups offers opportunities for selective functionalization, making it useful in pharmaceutical and materials science research. Its structural features may also facilitate coordination chemistry applications. The compound should be handled under inert conditions due to potential sensitivity to moisture or air.
3-Isoquinolinecarboxylic acid, 1-bromo-6-(dimethylamino)- structure
2137571-79-8 structure
Product Name:3-Isoquinolinecarboxylic acid, 1-bromo-6-(dimethylamino)-
CAS No:2137571-79-8
MF:C12H11BrN2O2
MW:295.131942033768
CID:5256892
Update Time:2025-06-13

3-Isoquinolinecarboxylic acid, 1-bromo-6-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoquinolinecarboxylic acid, 1-bromo-6-(dimethylamino)-
    • Inchi: 1S/C12H11BrN2O2/c1-15(2)8-3-4-9-7(5-8)6-10(12(16)17)14-11(9)13/h3-6H,1-2H3,(H,16,17)
    • InChI Key: HOAINWZZATUYBU-UHFFFAOYSA-N
    • SMILES: C1(Br)C2=C(C=C(N(C)C)C=C2)C=C(C(O)=O)N=1

3-Isoquinolinecarboxylic acid, 1-bromo-6-(dimethylamino)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-398260-0.05g
1-bromo-6-(dimethylamino)isoquinoline-3-carboxylic acid
2137571-79-8 95.0%
0.05g
$1428.0 2025-03-16
Enamine
EN300-398260-0.1g
1-bromo-6-(dimethylamino)isoquinoline-3-carboxylic acid
2137571-79-8 95.0%
0.1g
$1496.0 2025-03-16
Enamine
EN300-398260-0.25g
1-bromo-6-(dimethylamino)isoquinoline-3-carboxylic acid
2137571-79-8 95.0%
0.25g
$1564.0 2025-03-16
Enamine
EN300-398260-0.5g
1-bromo-6-(dimethylamino)isoquinoline-3-carboxylic acid
2137571-79-8 95.0%
0.5g
$1632.0 2025-03-16
Enamine
EN300-398260-1.0g
1-bromo-6-(dimethylamino)isoquinoline-3-carboxylic acid
2137571-79-8 95.0%
1.0g
$1701.0 2025-03-16
Enamine
EN300-398260-2.5g
1-bromo-6-(dimethylamino)isoquinoline-3-carboxylic acid
2137571-79-8 95.0%
2.5g
$3332.0 2025-03-16
Enamine
EN300-398260-5.0g
1-bromo-6-(dimethylamino)isoquinoline-3-carboxylic acid
2137571-79-8 95.0%
5.0g
$4930.0 2025-03-16
Enamine
EN300-398260-10.0g
1-bromo-6-(dimethylamino)isoquinoline-3-carboxylic acid
2137571-79-8 95.0%
10.0g
$7312.0 2025-03-16

Additional information on 3-Isoquinolinecarboxylic acid, 1-bromo-6-(dimethylamino)-

3-Isoquinolinecarboxylic acid, 1-bromo-6-(dimethylamino)- (CAS No. 2137571-79-8): A Comprehensive Overview in Modern Chemical Biology

3-Isoquinolinecarboxylic acid, 1-bromo-6-(dimethylamino)-, identified by its Chemical Abstracts Service (CAS) number CAS No. 2137571-79-8, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the is isoquinoline family, a class of nitrogen-containing aromatic organic compounds known for their diverse biological activities and potential applications in drug discovery.

The molecular structure of 3-Isoquinolinecarboxylic acid, 1-bromo-6-(dimethylamino)- features a benzene-like ring system fused with a pyridine-like nitrogen-containing ring, making it a privileged scaffold for medicinal chemists. The presence of both a carboxylic acid group and a bromine substituent at the 1-position, along with a dimethylamino group at the 6-position, endows this compound with unique electronic and steric properties that can be exploited for modulating biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from isoquinoline derivatives. The structural motif of 3-Isoquinolinecarboxylic acid, 1-bromo-6-(dimethylamino)- has been explored for its potential in addressing various diseases, including cancer, inflammation, and neurological disorders. The carboxylic acid moiety can serve as a site for further functionalization, enabling the synthesis of more complex derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its versatility in serving as a building block for drug development. Researchers have leveraged its scaffold to design molecules that interact with specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that isoquinoline derivatives can inhibit kinases and other enzymes implicated in cancer progression. The bromine substituent at the 1-position provides a handle for palladium-catalyzed cross-coupling reactions, facilitating the introduction of additional functional groups and diversifying the chemical library.

The dimethylamino group at the 6-position contributes to the compound's basicity, which can be advantageous for targeting acidic biological environments or for enhancing binding affinity to certain biomolecules. This feature has been particularly useful in designing molecules that require precise interaction with biological targets, such as G-protein coupled receptors (GPCRs) or ion channels. The combination of these structural features makes 3-Isoquinolinecarboxylic acid, 1-bromo-6-(dimethylamino)- a valuable asset in medicinal chemistry campaigns.

Recent advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have been instrumental in predicting binding modes and affinity profiles of isoquinoline derivatives to biological targets. These insights have guided the optimization of lead compounds into potent and selective drug candidates. Additionally, virtual screening techniques have been employed to identify novel analogs of 3-Isoquinolinecarboxylic acid, 1-bromo-6-(dimethylamino)- with improved pharmacokinetic profiles.

In vitro and in vivo studies have provided compelling evidence of the therapeutic potential of this compound and its derivatives. For example, preclinical trials have shown that certain isoquinoline-based molecules exhibit anti-inflammatory effects by modulating cytokine production and immune cell function. Similarly, research has highlighted their potential in treating neurological disorders by interacting with neurotransmitter receptors and ion channels. These findings underscore the importance of isoquinoline derivatives as candidates for future therapeutic interventions.

The synthesis of 3-Isoquinolinecarboxylic acid, 1-bromo-6-(dimethylamino)- involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include bromination reactions to introduce the bromine substituent at the desired position, followed by functional group transformations to incorporate the carboxylic acid and dimethylamino groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore larger libraries of derivatives.

The role of this compound in drug discovery is further exemplified by its incorporation into various high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules. HTS platforms have been instrumental in uncovering new therapeutic leads by rapidly testing thousands of compounds against biological targets. The structural features of 3-Isoquinolinecarboxylic acid, 1-bromo-6-(dimethylamino)- make it an attractive candidate for such screens due to its predicted interaction with multiple biological pathways.

The future prospects for this compound are promising, with ongoing research focusing on expanding its chemical space and exploring new applications. Innovations in synthetic chemistry and biotechnology are expected to unlock new possibilities for utilizing isoquinoline derivatives in medicine. Additionally, interdisciplinary approaches combining chemistry, biology, and computer science will continue to drive progress in understanding their mechanisms of action and optimizing their therapeutic potential.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.